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Cat. No.: B075665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylgallium (TMGa), with the chemical formula Ga(CH₃)₃, is a pivotal precursor in Metal-

Organic Vapor Phase Epitaxy (MOVPE) for the growth of high-quality gallium-containing

compound semiconductors. Its high vapor pressure and relatively low decomposition

temperature make it an ideal gallium source for the deposition of thin films used in a wide array

of electronic and optoelectronic devices, such as light-emitting diodes (LEDs), laser diodes,

and high-power transistors. This document provides detailed application notes and protocols

for the use of Trimethylgallium in MOVPE processes, with a focus on safety, handling, and

process parameter optimization for the growth of III-V semiconductors.

Physical and Chemical Properties of
Trimethylgallium
A thorough understanding of the physical and chemical properties of TMGa is crucial for its

safe handling and effective use in MOVPE. TMGa is a clear, colorless, and pyrophoric liquid,

meaning it can ignite spontaneously upon contact with air. It also reacts violently with water.

Table 1: Physical and Chemical Properties of Trimethylgallium
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Property Value References

Chemical Formula Ga(CH₃)₃

Molecular Weight 114.83 g/mol

Appearance Colorless liquid

Boiling Point 55.7 °C

Melting Point -15.8 °C

Density (at 15 °C) 1.151 g/mL

Vapor Pressure log₁₀P(mmHg) = 8.07 - 1703/T(

To cite this document: BenchChem. [Trimethylgallium (TMGa) in MOVPE: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075665#process-parameters-for-trimethylgallium-in-
movpe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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